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Compound of Interest

Compound Name:
Didesmethyl Chlorpheniramine

Maleate Salt

CAS No.: 23052-94-0

Cat. No.: B1140656

Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate, essential safety and

logistical information for Didesmethyl Chlorpheniramine Maleate Salt, including personal

protective equipment (PPE) recommendations, handling procedures, and disposal plans.

Hazard Identification and Classification
Didesmethyl Chlorpheniramine Maleate Salt is classified as acutely toxic if swallowed and is

very toxic to aquatic life with long-lasting effects.[1]
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Hazard Classification Category

Acute Toxicity, Oral Category 3

Hazardous to the aquatic environment, short-

term (Acute)
Acute 1

Hazardous to the aquatic environment, long-

term (Chronic)
Chronic 1

Signal Word: Danger[1]

Hazard Statements:

H301: Toxic if swallowed.[1]

H410: Very toxic to aquatic life with long lasting effects.[1]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following PPE is recommended when

handling Didesmethyl Chlorpheniramine Maleate Salt.[2][3][4][5][6][7]

Body Part Recommended Protection Specifications

Eyes/Face

Safety glasses with side-

shields or goggles. A face

shield may be necessary for

splash protection.

Conforming to EN166 (EU) or

NIOSH (US) approved.

Hands
Chemical-resistant,

impermeable gloves.

Nitrile or neoprene gloves are

preferred. Inspect gloves

before use.

Body
Protective clothing, such as a

lab coat or a disposable gown.

Should be worn to prevent skin

contact.

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required when dusts are

generated or if ventilation is

inadequate.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/msds/desmethyl-chlorpheniramine-maleate-salt.htm
https://www.chemicalbook.com/msds/desmethyl-chlorpheniramine-maleate-salt.htm
https://www.chemicalbook.com/msds/desmethyl-chlorpheniramine-maleate-salt.htm
https://www.benchchem.com/product/b1140656/docs?utm_src=pdf-body#essential-safety-and-operational-guidance-for-handling-didesmethyl-chlorpheniramine-maleate-salt
https://aquigenbio.com/product/didesmethyl-chlorpheniramine-maleate/
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://cms.ctahr.hawaii.edu/epp/Education/Study-Guide-Packets/APC-Core/APC-Unit7
https://pss.basf.us/proper-use/minimizeexp.html
https://ehs.gatech.edu/personal-protective-equipment
https://chemm.hhs.gov/ppe.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140656?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Storage Procedures
Adherence to proper handling and storage protocols is crucial to prevent accidents and

environmental contamination.

Handling:

Handle in a well-ventilated place.[1]

Avoid contact with skin and eyes.[1][2]

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands and any exposed skin thoroughly after handling.[1][2][8]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]

Storage:

Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed when not in use.

Store locked up.[1]

Protect from light and moisture.

Experimental Workflow for Handling Didesmethyl
Chlorpheniramine Maleate Salt
The following diagram outlines the procedural steps for safely handling this compound from

receipt to disposal.
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Workflow for Handling Didesmethyl Chlorpheniramine Maleate Salt

Preparation

Handling & Experimentation

Decontamination & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Well-Ventilated Work Area

Weigh Compound in a Fume Hood or Vented Enclosure

Proceed to handling

Perform Experimental Procedures

Decontaminate Work Surfaces

Experiment complete

Segregate and Label Chemical Waste

Dispose of Waste via Approved Channels

Click to download full resolution via product page

Safe handling workflow diagram.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1140656/docs?utm_src=pdf-body-img#essential-safety-and-operational-guidance-for-handling-didesmethyl-chlorpheniramine-maleate-salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140656?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures
In the event of exposure, immediate action is critical.

Exposure Route First Aid Procedure

If Swallowed

Immediately call a POISON CENTER or

doctor/physician.[1] Rinse mouth.[1] Do NOT

induce vomiting.

If on Skin

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Wash off with

soap and plenty of water. Consult a doctor.[1]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Consult a doctor.[1]

If Inhaled

Move person into fresh air.[1] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a doctor.[1]

Spill and Disposal Plan
Accidental Release Measures:

Evacuate personnel to safe areas.[1]

Ensure adequate ventilation.[1]

Avoid dust formation.[1]

Wear personal protective equipment.[1]

Collect spillage.[1] Methods for cleaning up include collecting and arranging for disposal in

suitable, closed containers.[1]

Disposal Considerations:
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Dispose of contents/container to an appropriate treatment and disposal facility in accordance

with applicable laws and regulations.[1]

Do not let the product enter drains.

Waste material must be disposed of in accordance with national and local regulations.

Leave chemicals in their original containers and do not mix with other waste.

Logical Relationship for PPE Selection
The selection of appropriate PPE is based on a risk assessment of the potential hazards

associated with the chemical and the planned experimental procedures.

PPE Selection Logic

Acute Oral Toxicity

Potential for Ingestion Potential for Inhalation (Dust) Potential for Skin Contact

Ecotoxicity

Strict Hygiene Practices Respirator Gloves Lab Coat

Potential for Eye Contact

Goggles/Face Shield

Click to download full resolution via product page

Logical diagram for PPE selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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